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Compound of Interest

Compound Name: Silver 2-ethylhexanoate

Cat. No.: B1583719

This guide provides an in-depth analysis of silver 2-ethylhexanoate, a key organometallic
precursor in materials science. It is intended for researchers, scientists, and professionals
involved in drug development and materials science who require detailed technical information.

Core Chemical Identifiers

Silver 2-ethylhexanoate is a metal salt consisting of a silver cation ionically bonded to a 2-
ethylhexanoate anion.[1] It is primarily utilized as a metallo-organic decomposition (MOD)
compound.[1]

Identifier Value

CAS Number 26077-31-6[1][2][3]
Molecular Formula CsH1sAgO2[1][3]
Molecular Weight ~251.07 g/mol [1]

IUPAC Name silver 2-ethylhexanoate[4]

Silver octoate, Silver(l) 2-ethylhexanoate, 2-
Synonyms o
ethyl-hexanoicacisilver(1++)salt[2][4]

Physicochemical Properties
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Property Value

Appearance White to off-white powder[3][4][5]

Solubility Soluble in organic solvents[1]

INChl Key WXENESFPQCWDHY-UHFFFAOYSA-M[4]
Canonical SMILES CCCCC(CC)C(=0)[0-].[Ag+][1][6]

Applications and Research Significance

Silver 2-ethylhexanoate's primary significance lies in its role as a precursor for the in-situ
generation of silver nanoparticles and films.[1] Its solubility in organic solvents makes it a vital
component in the formulation of conductive inks and pastes.[1] Upon controlled heating, the
organic ligand volatilizes, leaving behind metallic silver. This process is crucial for creating
conductive networks at temperatures significantly lower than the melting point of bulk silver,
which is a major advantage in the fabrication of flexible electronics.[1]

Experimental Protocols

Synthesis of Silver 2-Ethylhexanoate via Metathesis Reaction

A common method for synthesizing silver 2-ethylhexanoate is through a metathesis reaction
between silver nitrate (AgNOs) and 2-ethylhexanoic acid.[1]

Workflow for Synthesis:

Products

Reactants
Process [Nitric Acid (HNO3)]
Ly~

[Z-Ethylhexanoic AcicD\
| »[Silver 2-Ethy|hexanoat(i

, _ | (Precipitate)
Silver Nitrate (AgNOs)
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Caption: Synthesis of Silver 2-Ethylhexanoate.

Thermal Decomposition for Silver Nanoparticle Formation

The thermal decomposition of silver 2-ethylhexanoate is a key process for forming conductive
silver films. This is often analyzed using thermogravimetric analysis (TGA) to determine the
decomposition temperature and the amount of residual silver.[1]

Decomposition Pathway:

Products
Process Metallic S_llver (Ag)
Precursor (Nanoparticles/Film)
//V
Silver 2—Ethylhexanoata Cleavage of Ag-O bond Controlled Heating
(in organic solvent) ) (Thermal Decomposition) -
Volatilized Organic Ligands
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Caption: Thermal Decomposition Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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